Cas no 6623-18-3 (3a,4,7,7a-tetrahydro-2-methyl-4,7-Methano-1H-isoindole-1,3(2H)-dione)

3a,4,7,7a-tetrahydro-2-methyl-4,7-Methano-1H-isoindole-1,3(2H)-dione structure
6623-18-3 structure
Product Name:3a,4,7,7a-tetrahydro-2-methyl-4,7-Methano-1H-isoindole-1,3(2H)-dione
CAS No:6623-18-3
MF:C10H11NO2
MW:177.199842691422
CID:1115600
PubChem ID:243912
Update Time:2025-04-20

3a,4,7,7a-tetrahydro-2-methyl-4,7-Methano-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

    • 3a,4,7,7a-tetrahydro-2-methyl-4,7-Methano-1H-isoindole-1,3(2H)-dione
    • N-methylmaleimide
    • WHRYLXXHLFPFNZ-UHFFFAOYSA-N
    • SCHEMBL278527
    • AKOS024337570
    • NSC-54150
    • N-METHYL-5-NORBORNENE-2,3-DICARBOXIMIDE
    • NSC54150
    • DTXSID30984728
    • 2-methyl-3a,4,7,7a-tetrahydro-1h-4,7-methanoisoindole-1,3(2h)-dione
    • 4-methyl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
    • 4,7-methano-1H-isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-methyl-
    • 6623-18-3
    • Exo-N-methyl-norbornenecarboximide
    • Inchi: 1S/C10H11NO2/c1-11-9(12)7-5-2-3-6(4-5)8(7)10(11)13/h2-3,5-8H,4H2,1H3
    • InChI Key: WHRYLXXHLFPFNZ-UHFFFAOYSA-N
    • SMILES: O=C1C2C3C=CC(C3)C2C(N1C)=O

Computed Properties

  • Exact Mass: 177.07900
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38000
  • LogP: 0.36120
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